Cas no 2228510-10-7 (tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate)

• Product Name: tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate
• CAS No: 2228510-10-7
• MF: C₁₄H₂₀ClN₃O₄
• MW: 329.779302597046
• CID: 6330503
• PubChem ID: 165623510
• Update Time: 2025-11-01

tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2228510-10-7
• EN300-1891092
• tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate

• Inchi： 1S/C14H20ClN3O4/c1-14(2,3)22-13(19)17-8-9(16)7-10-11(15)5-4-6-12(10)18(20)21/h4-6,9H,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： YKMIGVFYKOLBPR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(CNC(=O)OC(C)(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 329.1142338g/mol
• Monoisotopic Mass: 329.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate

tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate: A Comprehensive Overview

tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate, with the CAS number 2228510-10-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a chloronitrophenyl moiety, making it a versatile building block for various applications.

The molecular structure of tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate is notable for its combination of functional groups, which contribute to its reactivity and versatility in chemical reactions. The presence of the tert-butyl group provides steric protection, while the amino group offers nucleophilic properties that can be exploited in various synthetic transformations. The chloronitrophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain contexts.

Recent studies have highlighted the potential of this compound in drug discovery and materials synthesis. For instance, researchers have explored its use as a precursor for bioactive molecules due to its ability to undergo nucleophilic substitution reactions under mild conditions. Additionally, its role as an intermediate in the synthesis of advanced materials, such as polymers and nanomaterials, has been reported in several scientific journals.

The synthesis of tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of an appropriate amine with a chloronitrobenzene derivative, followed by carbamate formation using tert-butanol under acidic or basic conditions.

In terms of applications, this compound has shown promise in the development of pharmaceutical agents targeting specific biological pathways. Its ability to act as a chiral auxiliary or a protecting group has made it valuable in asymmetric synthesis strategies. Furthermore, its use in catalytic processes has been explored, particularly in transition metal-catalyzed reactions where its steric and electronic properties play a critical role.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of tert-butyl N-[2-amino-3-(2-chloro-6-nitrophenyl)propyl]carbamate. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation effects due to the nitrophenyl group, which influences its redox properties and reactivity towards electrophilic substitution reactions.

The handling and storage of this compound require adherence to standard laboratory practices to ensure safety and stability. It is recommended to store it in a cool, dry place away from light to prevent degradation caused by photochemical reactions.